1-(6-Chloropyrimidin-4-yl)-4-piperidone

• Molecular Formula: C9H10ClN3O
• Molecular Weight: 211.65 g/mol
• IUPAC Name: 1-(6-chloropyrimidin-4-yl)piperidin-4-one
• InChI: InChI=1S/C9H10ClN3O/c10-8-5-9(12-6-11-8)13-3-1-7(14)2-4-13/h5-6H,1-4H2
• InChI Key: REYWLKSNFQWTFX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)C2=CC(=NC=N2)Cl

Description

1-(6-Chloropyrimidin-4-yl)-4-piperidone is a useful research compound. Its molecular formula is C9H10ClN3O and its molecular weight is 211.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 8-(6-chloropyrimidine-4-yl)-1,4-dioxa-8-azaspiro[4,5]decane (12.79 g) in acetone (50 ml) was added 4N hydrochloric acid (50 ml), and the mixture was stirred at 50° C. for 1 hour. Under reduced pressure, acetone was removed, and the residue was neutralized with 2N sodium hydroxide solution and was extracted with ethyl acetate. The extract was washed with saturated brine, dried and concentrated, and the residue was crystallized from diethylether to give colorless crystals of 1-(6-chloropyrimidine-4-yl)piperidin-4-one (10.09 g).

Synthesis routes and methods III

Procedure details

A solution of 1-(6-chloropyrimidin-4-yl)-4-piperidone ethylene ketal (2 g, 7.83 mmol) in acetone (25 ml) and 1 N HCl (25 ml) was stirred for 18 hr. The acetone was removed in vacuo and the mixture made basic with saturated sodium carbonate. The mixture was extracted twice with ethyl acetate. The extracts were combined, dried with brine, and concentrated in vacuo to give 1-(6-chloropyrimidin-4-yl)-4-piperidone as a white powder (1.6 g, 96.6%, mp: 100-103° C.).